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Technical Support Center: Optimizing
Tolpyralate and Atrazine Tank Mixtures
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing tolpyralate and atrazine tank

mixtures for broad-spectrum weed control.

Frequently Asked Questions (FAQs)
Q1: What is the primary benefit of tank-mixing tolpyralate and atrazine?

A1: Tank-mixing tolpyralate, a 4-hydroxyphenyl-pyruvate dioxygenase (HPPD) inhibitor, with

atrazine, a photosystem II (PSII) inhibitor, enhances the speed of herbicide activity and

broadens the spectrum of controlled weeds.[1] This combination can lead to synergistic or

additive effects, improving control of various annual grass and broadleaf weeds in corn.[2][3]

Q2: What is the typical mode of action for this herbicide combination?

A2: Tolpyralate inhibits the HPPD enzyme, which is crucial for carotenoid biosynthesis. The

lack of carotenoids leads to the destruction of chlorophyll, resulting in the characteristic

bleaching of plant tissues. Atrazine inhibits photosynthesis at photosystem II. The combination

of these two modes of action leads to a more rapid and complete plant death.[1][3]

Q3: What are the recommended application rates for tolpyralate and atrazine in a tank mix?
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A3: Commercially, tolpyralate is often applied at a dose of 30 to 40 g ai ha⁻¹ with a minimum

of 560 g ai ha⁻¹ of atrazine.[4] However, the optimal rates can vary depending on the target

weed species. For some sensitive broadleaf weeds, lower rates of atrazine may be sufficient,

while for others, particularly some grass species, higher rates may be necessary.[4][5]

Q4: What is the nature of the interaction between tolpyralate and atrazine?

A4: The interaction between tolpyralate and atrazine can be synergistic or additive, depending

on the weed species and the application rates of the herbicides.[2][3] For example, a

synergistic effect has been observed for the control of velvetleaf (Abutilon theophrasti), while

an additive effect is more common for redroot pigweed (Amaranthus retroflexus) and wild

mustard (Sinapis arvensis).[2] It is crucial to understand that the interaction is not uniform

across all weed species.[2]

Q5: What adjuvants are recommended for use with tolpyralate and atrazine tank mixtures?

A5: For maximum performance, it is recommended to use adjuvants such as methylated seed

oil (MSO) and urea ammonium nitrate (UAN) with tolpyralate and atrazine tank mixes.[6]

MSO, in particular, has been shown to enhance the efficacy of the herbicide mixture on several

weed species.[7] The addition of MSO can improve the control of weeds like velvetleaf and

common ragweed.[6]

Troubleshooting Guide
Problem 1: Poor control of specific weed species, particularly grasses.

Possible Cause: The application rate of atrazine may be insufficient for the target grass

species. While the tank mix is effective on many broadleaf weeds, some grasses like

barnyardgrass and foxtail species may require higher rates of atrazine for effective control.[4]

[5]

Solution:

Increase the rate of atrazine in the tank mix, adhering to label recommendations.

Consider the addition of a third tank-mix partner specifically targeting grass weeds. Adding

a grass herbicide like acetochlor or S-metolachlor can improve late-season control of
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annual grasses.[8]

Ensure the application timing is appropriate for the target weed's growth stage, as larger

weeds are generally harder to control.

Problem 2: Reduced overall efficacy of the herbicide application.

Possible Cause 1: Lack of or improper use of adjuvants. The efficacy of tolpyralate and

atrazine is significantly enhanced by the use of adjuvants like MSO and UAN.[6][9]

Solution: Always include a suitable adjuvant, such as MSO at a concentration of 0.5% to

1% v/v, in the spray solution.[10]

Possible Cause 2: Environmental factors. Weather conditions can impact herbicide

performance. For instance, spraying during periods of drought or when weeds are under

stress can reduce herbicide uptake and efficacy.[11] While studies have shown that the time

of day of application has a minimal effect on the efficacy of tolpyralate plus atrazine, other

environmental stressors are still a concern.[7]

Solution: Apply the herbicide when weeds are actively growing and not under

environmental stress. Avoid application immediately before rainfall, which can wash the

herbicide off the plant foliage.

Possible Cause 3: Improper tank mixing order. Incorrect mixing order can lead to physical

incompatibility of the products, reducing the effectiveness of the spray solution.

Solution: Follow a standard mixing order. A common recommendation is to fill the tank with

half the required water, add any compatibility agents, add suspension concentrates (like

atrazine), then emulsifiable concentrates, followed by soluble liquids (like tolpyralate),

and finally surfactants or adjuvants like MSO. Fill the tank with the remaining water and

agitate thoroughly.

Problem 3: Crop injury observed after application.

Possible Cause: Certain corn hybrids may exhibit sensitivity to tolpyralate and atrazine,

especially at higher application rates.[1] Injury can also be influenced by environmental

factors around the time of application.[1]
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Solution:

Consult seed supplier information for any known sensitivities of the corn hybrid to HPPD-

inhibiting herbicides.

Avoid applying at rates exceeding the label recommendations.

While some transient injury may be observed, corn plants often recover without a

significant impact on yield.[1]

Data Presentation
Table 1: Efficacy of Tolpyralate + Atrazine on Various Weed Species
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Weed Species
Tolpyralate
Rate (g ai ha⁻¹)

Atrazine Rate
(g ai ha⁻¹)

Control (%) at
8 Weeks After
Application
(WAA)

Interaction

Velvetleaf

(Abutilon

theophrasti)

30 - 45 280 - 560 >90% Synergistic

Redroot Pigweed

(Amaranthus

retroflexus)

30 - 45 280 - 560 >90% Additive

Common

Ragweed

(Ambrosia

artemisiifolia)

30 - 45 280 - 560 >90%
Synergistic/Additi

ve

Common

Lambsquarters

(Chenopodium

album)

30 - 45 280 - 560 >90%
Additive/Synergis

tic

Wild Mustard

(Sinapis

arvensis)

30 - 45 280 - 560 >90% Additive

Barnyardgrass

(Echinochloa

crus-galli)

30 - 45 560 78%
Additive/Synergis

tic

Foxtail Species

(Setaria spp.)
30 - 45 560 69%

Additive/Synergis

tic

Data synthesized from multiple studies.[2][10]

Table 2: Influence of Adjuvants on Weed Control with Tolpyralate (30 g ai ha⁻¹) + Atrazine (560

g ai ha⁻¹)
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Weed Species Adjuvant
Control (%) at 8 Weeks
After Application (WAA)

Velvetleaf (Abutilon

theophrasti)
None 42%

MSO (0.5% v/v) 86%

MSO (0.5% v/v) + UAN (2.5%

v/v)
86%

Common Ragweed (Ambrosia

artemisiifolia)
None ≥77%

MSO (0.5% v/v) ≥94%

MSO (0.5% v/v) + UAN (2.5%

v/v)
≥94%

Barnyardgrass (Echinochloa

crus-galli)
None Not specified

MSO Concentrate® Improved control

Merge® Improved control

Carrier® Improved control

Foxtail Species (Setaria spp.) None Not specified

MSO Concentrate® Improved control

Merge® Improved control

Carrier® Improved control

Data synthesized from multiple studies.[6][9][12]

Experimental Protocols
Protocol 1: Evaluating the Efficacy and Synergy of Tolpyralate and Atrazine Tank Mixtures

1. Experimental Design:
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Establish field trials in a randomized complete block design with at least four replications.
Include the following treatments:
Untreated control.
Tolpyralate applied alone at three rates (e.g., 15, 30, and 45 g ai ha⁻¹).[2]
Atrazine applied alone at three rates (e.g., 140, 280, and 560 g ai ha⁻¹).[2]
All possible tank-mix combinations of the tolpyralate and atrazine rates.
Ensure plots are of an adequate size (e.g., 2m x 8m) to minimize edge effects.

2. Herbicide Application:

Apply herbicides post-emergence when weeds are at a consistent growth stage (e.g., 10 cm
in height).[13]
Use a calibrated CO₂-pressurized backpack sprayer with appropriate nozzles to ensure
uniform coverage.
Include a standard adjuvant, such as MSO at 0.5% v/v, in all treatments containing
tolpyralate.[4]

3. Data Collection:

Visually assess weed control for each species at 2, 4, and 8 weeks after application (WAA)
using a scale of 0% (no control) to 100% (complete control).
At 8 WAA, measure weed density (plants per square meter) and collect above-ground weed
biomass from a designated quadrat within each plot. Dry the biomass to a constant weight.

4. Synergy Analysis (Colby's Method):

Calculate the expected weed control (E) for each tank mixture using the following formula:
E = X + Y - (XY / 100)[14]
Where X is the percent control from tolpyralate alone and Y is the percent control from
atrazine alone at the corresponding rates.
Compare the observed weed control from the tank mix with the expected value (E).
If Observed > E, the interaction is synergistic.
If Observed < E, the interaction is antagonistic.
If Observed = E, the interaction is additive.[14]
Statistical analysis (e.g., t-tests) should be used to determine if the difference between
observed and expected values is significant.[2]

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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